Cas no 311802-59-2 (Butanoic acid,1-methyl-4-piperidinyl ester)
311802-59-2 structure
Product Name:Butanoic acid,1-methyl-4-piperidinyl ester
CAS No:311802-59-2
MF:C10H19NO2
MW:185.26336312294
CID:300722
PubChem ID:9815447
Update Time:2025-04-19
Butanoic acid,1-methyl-4-piperidinyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,1-methyl-4-piperidinyl ester
- Butanoic acid, 1-methyl-4-piperidinyl ester (9CI)
- (1-methylpiperidin-4-yl) butanoate
- methyl-4-piperidinyl butyrate
- 1-Methylpiperidin-4-yl butanoate
- 311802-59-2
- DTXSID70431145
- SCHEMBL5844533
- ZDIPDZCEYMNVHW-UHFFFAOYSA-N
- CHEMBL177357
- 1-Methylpiperidin-4-yl butyrate
-
- Inchi: 1S/C10H19NO2/c1-3-4-10(12)13-9-5-7-11(2)8-6-9/h9H,3-8H2,1-2H3
- InChI Key: ZDIPDZCEYMNVHW-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)C1CCN(C)CC1
Computed Properties
- Exact Mass: 185.141578849g/mol
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 29.5Ų
Butanoic acid,1-methyl-4-piperidinyl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
311802-59-2 (Butanoic acid,1-methyl-4-piperidinyl ester) Related Products
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